Cas no 1226429-68-0 (5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole)

• Product Name: 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole
• CAS No: 1226429-68-0
• MF: C₁₉H₁₅BrF₂N₂OS
• MW: 437.30100941658
• CID: 5445041
• Update Time: 2025-06-11

5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-prop-2-enylsulfanylimidazole
• 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole

• Inchi： 1S/C19H15BrF2N2OS/c1-2-11-26-19-23-12-17(13-3-5-14(20)6-4-13)24(19)15-7-9-16(10-8-15)25-18(21)22/h2-10,12,18H,1,11H2
• InChI Key： BGPNJDCZMPNWTC-UHFFFAOYSA-N
• SMILES： C1(SCC=C)N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 436.006
• Monoisotopic Mass: 436.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole

Introduction to 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole (CAS No. 1226429-68-0)

5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole (CAS No. 1226429-68-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the imidazole class, which is known for its diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of bromo, difluoromethoxy, and propenylsulfanyl groups, contribute to its distinct pharmacological profile.

The synthesis of 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole has been extensively studied for its potential as an antifungal agent. Research has shown that this compound exhibits potent activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes, leading to cell death. This makes it a promising candidate for the development of new antifungal therapies.

Beyond its antifungal properties, 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole has also shown potential in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory effects, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes.

The pharmacokinetic properties of 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole have been evaluated in preclinical models. These studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an orally administered drug.

To further explore the therapeutic potential of 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic benefits and potential side effects.

In addition to its direct therapeutic applications, 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole has also been used as a tool compound in chemical biology research. Its unique structure and biological activity make it a valuable probe for investigating cellular processes and signaling pathways involved in fungal infection and inflammation. By using this compound in combination with other biochemical and genetic techniques, researchers can gain deeper insights into the molecular mechanisms underlying these conditions.

The environmental impact of 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic is crucial for ensuring that its use does not lead to long-term environmental contamination.

In conclusion, 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole (CAS No. 1226429-68-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.